[(1-ethyl-1H-pyrazol-3-yl)methyl]({[1-(propan-2-yl)-1H-pyrazol-3-yl]methyl})amine

• Molecular Formula: C13H21N5
• Molecular Weight: 247.34 g/mol
• IUPAC Name: 1-(1-ethylpyrazol-3-yl)-N-[(1-propan-2-ylpyrazol-3-yl)methyl]methanamine
• InChI: InChI=1S/C13H21N5/c1-4-17-7-5-12(15-17)9-14-10-13-6-8-18(16-13)11(2)3/h5-8,11,14H,4,9-10H2,1-3H3
• InChI Key: JCVPZULQHFUWAJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)CNCC2=NN(C=C2)C(C)C

Description

(1-Ethyl-1H-pyrazol-3-yl)methylamine is a bifunctional amine derivative featuring two substituted pyrazole rings linked via a methylene bridge. Its molecular formula is C₁₇H₂₅N₃O, with a molecular weight of 287.41 g/mol . The compound is categorized as a tertiary amine, with the ethyl and isopropyl groups on the pyrazole nitrogen atoms contributing to its steric and electronic properties. Applications of such compounds span pharmaceutical and materials science research, particularly in ligand design and bioactive molecule development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-ethyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-yl]methyl})amine typically involves the reaction of 1-ethyl-1H-pyrazole and 1-(propan-2-yl)-1H-pyrazole with formaldehyde under basic conditions. The reaction proceeds via a Mannich-type reaction, forming the methylene bridge between the two pyrazole rings.

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to increase yield and purity. This could include the use of continuous flow reactors, which allow for better control over reaction parameters and can lead to more efficient production processes.

Chemical Reactions Analysis

Types of Reactions

(1-ethyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-yl]methyl})amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyrazole N-oxides.

Reduction: Reduction reactions can lead to the formation of dihydropyrazole derivatives.

Substitution: The methylene bridge can be a site for nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to substitute the methylene bridge.

Major Products

Oxidation: Pyrazole N-oxides.

Reduction: Dihydropyrazole derivatives.

Substitution: Various substituted pyrazole derivatives depending on the nucleophile used.

Scientific Research Applications

The compound has garnered attention for its biological activities , which include:

• Antifungal Properties:
  • Recent studies indicate that compounds with pyrazole structures exhibit antifungal activity against various strains, including Geotrichum candidum, Aspergillus niger, Penicillium digitatum, and Rhodotorula glutinis. The inhibition zones measured for these compounds ranged from 12 to 16 mm, demonstrating significant antifungal potency compared to controls .
• Alpha-Amylase Inhibition:
  • The compound is also noted for its ability to inhibit alpha-amylase, an enzyme critical in carbohydrate digestion. The IC50 values obtained from studies suggest that (1-ethyl-1H-pyrazol-3-yl)methylamine has a higher inhibitory effect than the standard control, acarbose .

Medicinal Chemistry

The dual pyrazole structure of the compound allows it to interact with various biological targets, making it a candidate for drug development aimed at treating fungal infections and metabolic disorders related to carbohydrate metabolism.

Agricultural Chemistry

Given its antifungal properties, this compound can be explored as a potential agricultural fungicide, offering an alternative to traditional chemical fungicides that may have harmful environmental impacts.

Material Science

The unique properties of pyrazole derivatives can also lead to innovations in material science, particularly in the development of new polymers or coatings with enhanced properties such as thermal stability and resistance to microbial growth.

Case Studies

Study	Focus	Findings
Study on Antifungal Activity	Evaluated against four fungal strains	Demonstrated effective inhibition with zones of 12–16 mm .
Alpha-Amylase Inhibition Study	Assessed potency compared to acarbose	Found to be significantly more potent, suggesting potential for managing diabetes .

Mechanism of Action

The mechanism of action of (1-ethyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-yl]methyl})amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or alteration of receptor signaling pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

Substituent Variations

The target compound’s structural uniqueness lies in its ethyl and isopropyl substituents on the pyrazole rings. Key analogs include:

• Methyl({[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl})amine (C₉H₁₆N₃): Substitutes the ethyl group with a methyl group, reducing steric bulk and hydrophobicity .
• N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine (C₁₁H₁₅N₅): Replaces one pyrazole with a pyridine ring, altering electronic properties and hydrogen-bonding capacity .

Physical Properties

Compound	Melting Point (°C)	Molecular Weight (g/mol)
Target Compound	Not Reported	287.41
N-((1H-Pyrazol-1-yl)methyl)thiazol-2-amine	108–110	180.23
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	104–107	215.27

The absence of melting point data for the target compound highlights a gap in characterization. However, pyrazole-amine analogs typically exhibit melting points between 100–110°C , correlating with their crystalline packing and intermolecular hydrogen bonding .

Data Tables

Table 1: Structural Comparison of Pyrazole-Amines

Compound	Substituents (R₁, R₂)	Molecular Formula	Key Features
Target Compound	R₁ = Ethyl, R₂ = Isopropyl	C₁₇H₂₅N₃O	High lipophilicity
Methyl({[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl})amine	R₁ = Methyl, R₂ = Isopropyl	C₉H₁₆N₃	Reduced steric bulk
2-(3-Methoxyphenyl)ethylamine	R₁ = Methoxyphenyl, R₂ = Isopropyl	C₁₇H₂₅N₃O	Enhanced aromatic interactions

Biological Activity

(1-ethyl-1H-pyrazol-3-yl)methylamine is a complex organic compound belonging to the pyrazole class, characterized by its dual pyrazole structure linked through a methylene bridge. This compound has garnered attention for its potential biological activities, including anti-inflammatory, antifungal, and antitumor properties.

Chemical Structure and Properties

The molecular formula of the compound is $C_{12}H_{20}N_4$, with a molecular weight of 224.32 g/mol. The structure can be represented as follows:

$$\text{IUPAC Name }[(1-ethyl-1H-pyrazol-3-yl)methyl]({[1-(propan-2-yl)-1H-pyrazol-3-yl]methyl})amine$$

This compound features:

• Two pyrazole rings
• An amine functional group

The presence of nitrogen-rich moieties suggests possible interactions with various biological targets, enhancing its pharmacological profile.

Antifungal Activity

Research has indicated that pyrazole derivatives exhibit significant antifungal properties. For instance, compounds similar to (1-ethyl-1H-pyrazol-3-yl)methylamine have been tested against various fungal strains. A study found that certain pyrazole derivatives showed effective inhibition against fungi such as Geotrichum candidum and Aspergillus niger, with activity levels surpassing that of standard antifungal agents like acarbose .

Antitumor Activity

The compound's structural configuration may also confer antitumor properties. A related study demonstrated that specific pyrazole derivatives exhibited cytotoxic effects against cancer cell lines, including A549 (lung cancer) and NCI-H460 (non-small cell lung cancer). For example, one derivative showed an IC50 value of 49.85 µM, indicating substantial growth inhibition .

The biological activity of this compound can be attributed to several mechanisms:

• Enzyme Inhibition : Pyrazole derivatives have been shown to inhibit enzymes such as alpha-amylase, which is involved in carbohydrate metabolism. This inhibition can lead to reduced glucose absorption and lower blood sugar levels .
• Cell Membrane Disruption : Some studies suggest that these compounds can disrupt bacterial cell membranes, leading to cell lysis and death .
• Apoptosis Induction : The ability to induce apoptosis in cancer cells has been noted, suggesting a potential role in cancer therapy .

Table 1: Biological Activities of Pyrazole Derivatives

Compound	Activity Type	Target Organism/Cell Line	IC50 Value (µM)	Reference
L1	Antifungal	Aspergillus niger	25
L2	Antitumor	A549 (Lung Cancer)	49.85
L3	Alpha-Amylase Inhibition	Human Alpha-Amylase	26